2,6-Dimethyl-1-methylsulfonylazepane

• IUPAC Name: 2,6-dimethyl-1-methylsulfonylazepane
• InChI: InChI=1S/C9H19NO2S/c1-8-5-4-6-9(2)10(7-8)13(3,11)12/h8-9H,4-7H2,1-3H3
• InChI Key: HRKWKEAHPUKGAR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N(C1)S(=O)(=O)C)C
• Molecular Formula: C9H19NO2S
• Molecular Weight: 205.32 g/mol

Description

2,6-Dimethyl-1-methylsulfonylazepane, also known as DMSA, is a chemical compound that belongs to the class of azepanes. It is a white crystalline powder that is soluble in water and has a melting point of 120-122°C. DMSA has gained significant attention in scientific research due to its potential applications as a chelating agent, as well as its ability to bind to heavy metals and other toxic substances.

Mechanism of Action

2,6-Dimethyl-1-methylsulfonylazepane works by binding to heavy metals and other toxic substances in the body, forming a complex that is excreted through the urine. It has been shown to be effective in removing lead and other heavy metals from the body, and can also help to reduce oxidative stress and inflammation.
Biochemical and Physiological Effects
2,6-Dimethyl-1-methylsulfonylazepane has been shown to have a number of biochemical and physiological effects. It can help to reduce oxidative stress and inflammation, and has been shown to have a protective effect on the liver and kidneys. 2,6-Dimethyl-1-methylsulfonylazepane has also been shown to improve cognitive function and memory in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,6-Dimethyl-1-methylsulfonylazepane in lab experiments is its ability to bind to heavy metals and other toxic substances, making it a useful tool for studying the effects of these substances on biological systems. However, 2,6-Dimethyl-1-methylsulfonylazepane can also have non-specific effects on cells and tissues, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for research on 2,6-Dimethyl-1-methylsulfonylazepane. One area of interest is the development of new chelating agents that are more effective and less toxic than 2,6-Dimethyl-1-methylsulfonylazepane. Another area of interest is the use of 2,6-Dimethyl-1-methylsulfonylazepane in the treatment of other conditions such as Alzheimer's disease and Parkinson's disease, where it may have neuroprotective effects. Additionally, further research is needed to better understand the biochemical and physiological effects of 2,6-Dimethyl-1-methylsulfonylazepane, and to identify potential side effects and limitations of its use.

Synthesis Methods

2,6-Dimethyl-1-methylsulfonylazepane can be synthesized through a series of chemical reactions. One of the most common methods involves the reaction of 2,6-dimethyl-1-nitrosoazepane with dimethyl sulfoxide (DMSO) in the presence of a catalyst such as zinc chloride. The resulting product is then purified and crystallized to obtain pure 2,6-Dimethyl-1-methylsulfonylazepane.

Scientific Research Applications

2,6-Dimethyl-1-methylsulfonylazepane has been extensively studied for its potential application as a chelating agent in the treatment of heavy metal poisoning. It has been shown to have a high affinity for heavy metals such as lead, mercury, and cadmium, and can effectively remove these toxic substances from the body. 2,6-Dimethyl-1-methylsulfonylazepane has also been studied for its potential use in the treatment of other conditions such as autism, Alzheimer's disease, and Parkinson's disease.